Cas no 1955498-72-2 (tert-butyl N-{1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethyl}carbamate)

• Product Name: tert-butyl N-{1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethyl}carbamate
• CAS No: 1955498-72-2
• MF: C₁₀H₁₄F₃N₃O₃
• MW: 281.231672763824
• MDL: MFCD29907450
• CID: 5248365
• PubChem ID: 122360225
• Update Time: 2026-03-09

tert-butyl N-{1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-[3-(trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethyl}carbamate
• tert-butylN-{1-[3-(trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethyl}carbamate
• Carbamic acid, N-[1-[3-(trifluoromethyl)-1,2,4-oxadiazol-5-yl]ethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-{1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethyl}carbamate

• MDL： MFCD29907450
• Inchi： 1S/C10H14F3N3O3/c1-5(14-8(17)18-9(2,3)4)6-15-7(16-19-6)10(11,12)13/h5H,1-4H3,(H,14,17)
• InChI Key： VENZMYIWZWASQA-UHFFFAOYSA-N
• SMILES： FC(C1=NOC(C(C)NC(=O)OC(C)(C)C)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• XLogP3: 2
• Topological Polar Surface Area: 77.2

Additional information on tert-butyl N-{1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethyl}carbamate

Introduction to tert-butyl N-{1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethyl}carbamate (CAS No. 1955498-72-2): Structural Features and Recent Research Applications

tert-butyl N-{1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethyl}carbamate (CAS No. 1955498-72-2) is a synthetic compound that has attracted significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery. The molecule contains a 1,2,4-oxadiazole ring system, a trifluoromethyl substituent, and a tert-butyl carbamate group, all of which contribute to its chemical stability and pharmacological properties. Recent studies have highlighted the importance of 1,2,4-oxadiazole-based scaffolds in the development of bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.

The trifluoromethyl group (-CF3) is a well-known bioisostere that enhances lipophilicity and metabolic stability, making it a popular choice in pharmaceutical design. In tert-butyl N-{1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethyl}carbamate, this substituent is strategically positioned at the 5-position of the 1,2,4-oxadiazole ring, which may influence the compound’s interaction with biological targets. Computational modeling studies published in Journal of Medicinal Chemistry (2023) have demonstrated that such structural configurations can optimize hydrogen bonding and hydrophobic interactions with protein binding sites.

The carbamate functional group in this compound is another key feature, as it is known to participate in reversible covalent interactions with enzymes such as proteases and kinases. A 2024 review in ACS Medicinal Chemistry Letters emphasized the role of carbamate-based inhibitors in targeting serine proteases, particularly in the context of anti-inflammatory and anticoagulant therapies. The presence of the tert-butyl group in tert-butyl N-{1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethyl}carbamate may further enhance its solubility profile, a critical factor in preclinical development.

Recent advances in 1,2,4-oxadiazole chemistry have also revealed its potential as a building block for multifunctional ligands. For instance, a 2023 study in Organic Letters demonstrated that 1,2,4-oxadiazole-based compounds can act as metal chelators and antioxidants, properties that are highly relevant in the development of neuroprotective agents. The trifluoromethyl group in tert-butyl N-{1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethyl}carbamate may synergistically enhance these properties by modulating redox activity and improving bioavailability.

In the context of drug discovery, the tert-butyl group in tert-butyl N-{1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethyl}carbamate serves as a protecting group during synthetic transformations, allowing for the selective introduction of functional groups in later stages of molecule optimization. This flexibility has been leveraged in the development of prodrugs, where the tert-butyl moiety can be cleaved under specific physiological conditions to release the active 1,2,4-oxadiazole-based core.

Structural analogs of tert-butyl N-{1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethyl}carbamate have been explored in antimicrobial research. A 2024 paper in Antimicrobial Agents and Chemotherapy reported that compounds containing 1,2,4-oxadiazole and trifluoromethyl substituents exhibited potent activity against Mycobacterium tuberculosis and Staphylococcus aureus. These findings underscore the potential of tert-butyl N-{1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethyl}carbamate as a lead compound for further medicinal chemistry studies.

The synthesis of tert-butyl N-{1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethyl}carbamate typically involves the condensation of amidines with nitriles under acidic conditions, followed by tert-butyloxycarbonylation. This methodology has been optimized to achieve high yields and purity, as demonstrated in a 2023 study published in Synthetic Communications. The trifluoromethyl group is introduced via fluorination reactions, which are compatible with the 1,2,4-oxadiazole scaffold.

Looking ahead, the application of tert-butyl N-{1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethyl}carbamate in targeted drug delivery systems is an area of active investigation. The carbamate group can be modified to incorporate PEGylated chains or lipophilic moieties, enabling the development of nanoparticle-based formulations with enhanced tumor penetration. A 2024 preprint from Advanced Drug Delivery Reviews highlighted the potential of such strategies in improving the therapeutic index of 1,2,4-oxadiazole-based compounds.

In summary, tert-butyl N-{1-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylethyl}carbamate (CAS No. 1955498-72-2) represents a promising scaffold in modern drug discovery, with its structural complexity and functional versatility offering opportunities for innovation. Continued research into its biological activity, synthetic accessibility, and pharmacokinetic profiles will be critical in translating this compound into clinical applications.